YW2065

• Molecular Formula: C20H15BrN4O
• Molecular Weight: 407.3 g/mol
• InChI: InChI=1S/C20H15BrN4O/c1-13-15(12-22-25(13)18-9-5-3-7-16(18)21)20(26)24-19-11-10-14-6-2-4-8-17(14)23-19/h2-12H,1H3,(H,23,24,26)
• InChIKey: ATYUYECWVYSPBS-UHFFFAOYSA-N

YW2065: Dual Wnt/AMPK Inhibitor for Colorectal Cancer Research

YW2065 (CAS 2131223-85-1; 1-(2-bromophenyl)-5-methyl-N-(quinolin-2-yl)-1H-pyrazole-4-carboxamide) is a pyrazole-4-carboxamide derivative developed from the anthelmintic drug pyrvinium and the lead compound FX1128 [1]. It functions as a small-molecule inhibitor of Wnt/β-catenin signaling through stabilization of the scaffolding protein Axin-1, thereby promoting proteasomal degradation of β-catenin [1]. Concurrently, YW2065 activates the tumor suppressor AMP-activated protein kinase (AMPK), providing an orthogonal anticancer mechanism distinct from Wnt pathway inhibitors that lack this metabolic regulatory component [1].

1 Dual-mechanism Wnt/β-catenin and AMPK pathway study tool

2 Axin-1 stabilization and AMPK activation in colorectal cancer models

3 Supports pathway intersection research when single-mechanism inhibitors are insufficient

• [1] Yang W, Li Y, Ai Y, et al. Pyrazole-4-Carboxamide (YW2065): A Therapeutic Candidate for Colorectal Cancer via Dual Activities of Wnt/β-Catenin Signaling Inhibition and AMP-Activated Protein Kinase (AMPK) Activation. J Med Chem. 2019;62(24):11151-11164. doi:10.1021/acs.jmedchem.9b01252 View Source

YW2065 vs. Generic Wnt Inhibitors: Why Substitution Fails

Substitution of YW2065 with other Wnt/β-catenin inhibitors is scientifically unjustified due to its mechanistically distinct dual-activity profile. While common Wnt inhibitors such as IWR-1, XAV939, and LGK974 act via tankyrase inhibition or porcupine blockade to reduce β-catenin accumulation, YW2065 uniquely combines Axin-1 stabilization with direct AMPK activation [1]. This dual mechanism—simultaneously suppressing β-catenin-driven transcription and activating AMPK-mediated tumor suppression—is not replicated in the comparator compounds [2][3]. Consequently, using single-mechanism Wnt inhibitors in place of YW2065 would confound studies evaluating the contribution of AMPK activation to therapeutic outcomes or fail to capture the synergistic anti-proliferative effects observed with YW2065 in CRC models [1].

This CompoundYW2065: Axin-1 stabilization + AMPK activation

Typical SubstituteIWR‑1 / XAV939 / LGK974: single‑target Wnt inhibition

Single-mechanism inhibitors lack AMPK-mediated metabolic regulation; dual-activity endpoints may shift and synergistic anti-proliferative context may not transfer.

This CompoundAxin-1 stabilization combined with orthogonal AMPK activation

Typical SubstituteSEN461: Axin stabilization only, no AMPK component

Mechanism mismatch limits direct interpretation of AMPK-dependent model responses; pathway intersection studies require review.

• [1] Yang W, Li Y, Ai Y, et al. Pyrazole-4-Carboxamide (YW2065): A Therapeutic Candidate for Colorectal Cancer via Dual Activities of Wnt/β-Catenin Signaling Inhibition and AMP-Activated Protein Kinase (AMPK) Activation. J Med Chem. 2019;62(24):11151-11164. doi:10.1021/acs.jmedchem.9b01252 View Source
• [2] Chen B, Dodge ME, Tang W, et al. Small molecule-mediated disruption of Wnt-dependent signaling in tissue regeneration and cancer. Nat Chem Biol. 2009;5(2):100-107. doi:10.1038/nchembio.137 View Source
• [3] Liu J, Pan S, Hsieh MH, et al. Targeting Wnt-driven cancer through the inhibition of Porcupine by LGK974. Proc Natl Acad Sci U S A. 2013;110(50):20224-20229. doi:10.1073/pnas.1314239110 View Source

YW2065 Head-to-Head Evidence vs. Analogs

Enhanced Wnt/β-Catenin Inhibition vs. FX1128

YW2065 demonstrates enhanced Wnt/β-catenin inhibitory potency relative to its immediate predecessor FX1128 in the same cellular assay system. In HEK293 cells stimulated with recombinant human Wnt3a, YW2065 achieved a lower IC50 value compared to FX1128 [1]. This improvement reflects the structure-activity relationship optimization of the pyrazole-4-carboxamide scaffold [1].

Wnt inhibition vs. FX1128

Head-to-head

YW2065 IC50 2.3 nM
FX1128 IC50 4.1 nM
(1.78‑fold lower IC50)

Supports Wnt pathway inhibition study fit with reduced reagent consumption.

HEK293 cells; recombinant human Wnt3a reporter assay.

Evidence Dimension	Wnt/β-catenin signaling inhibition potency (IC50)
Target Compound Data	2.3 nM
Comparator Or Baseline	FX1128: 4.1 nM
Quantified Difference	1.78-fold improvement (44% lower IC50)
Conditions	Recombinant human Wnt3a-induced reporter activation in HEK293 cells

Why This Matters

A 1.78-fold increase in Wnt inhibitory potency translates to lower compound quantities required to achieve pathway suppression, directly impacting reagent consumption costs and enabling more sensitive experimental windows.

• [1] BindingDB entry BDBM50592565 (YW2065) and BDBM50518788 (FX1128). Wnt3a inhibition IC50 values from HEK293 cell reporter assays. View Source

Dual Mechanism: Axin-1 Stabilization and AMPK Activation

Unlike IWR-1, XAV939, SEN461, and LGK974, which inhibit Wnt signaling through a single target mechanism (tankyrase inhibition or porcupine blockade), YW2065 simultaneously activates the AMPK pathway in addition to stabilizing Axin-1 [1]. In SW620 colorectal cancer cells, YW2065 at 3 µM increased phosphorylated AMPK and its downstream substrate acetyl-CoA carboxylase (ACC) . This dual activity is not observed with IWR-1 (EC50 = 0.2 µM for Axin stabilization only), XAV939 (tankyrase inhibition only), or LGK974 (porcupine inhibition only) [2][3].

Dual mechanism profile

Class-level inference

Axin‑1 stabilization
+
AMPK pathway activation

Pathway intersection context; single‑mechanism comparators do not replicate this dual perturbation.

SW620 CRC cells; AMPK/ACC phosphorylation at 3 µM YW2065.

Evidence Dimension	Mechanism of action multiplicity
Target Compound Data	Dual mechanism: Axin-1 stabilization + AMPK activation
Comparator Or Baseline	IWR-1: Axin stabilization only (EC50 = 0.2 µM); XAV939: Tankyrase inhibition only; LGK974: Porcupine inhibition only; SEN461: Axin stabilization only (IC50 = 1.3 µM)
Quantified Difference	Qualitative mechanistic difference—no comparator possesses the dual-activity profile
Conditions	SW620 CRC cells (YW2065 AMPK activation at 3 µM); comparator mechanisms from published characterization studies

Why This Matters

The dual mechanism confers a scientifically distinct tool compound profile; researchers investigating the intersection of Wnt signaling and AMPK-mediated metabolic regulation require YW2065 specifically, as single-mechanism alternatives cannot replicate this experimental perturbation.

• [1] Yang W, Li Y, Ai Y, et al. Pyrazole-4-Carboxamide (YW2065): A Therapeutic Candidate for Colorectal Cancer via Dual Activities of Wnt/β-Catenin Signaling Inhibition and AMP-Activated Protein Kinase (AMPK) Activation. J Med Chem. 2019;62(24):11151-11164. doi:10.1021/acs.jmedchem.9b01252 View Source
• [2] IWR-1-endo product characterization: EC50 = 0.2 µM for Axin stabilization via tankyrase inhibition. View Source
• [3] SEN461 characterization: IC50 = 1.3 µM for Wnt reporter inhibition in DBTRG cells via Axin stabilization. View Source

Anti-Proliferative Activity in SW480 CRC Cells

YW2065 exhibits sub-nanomolar to low-nanomolar growth inhibitory activity in colorectal cancer cell lines. In SW480 cells, YW2065 achieved a GI50 of 2.4 nM, closely aligning with its Wnt inhibitory IC50 (2.3 nM) . Additionally, YW2065 demonstrated concentration-dependent cytotoxicity in SW480 cells with an IC50 of 2.4 µM . While direct head-to-head GI50 data against FX1128 or pyrvinium under identical conditions are not available in the open literature, the GI50 value aligns with the compound's potent Wnt inhibitory activity .

SW480 cell growth

Data to verify

GI50 2.4 nM
IC50 2.4 µM (cytotoxicity)

Supports cell-model endpoint review; assay‑specific values require independent verification.

SW480 CRC cell line; no active comparator data available.

Evidence Dimension	Growth inhibition (GI50) and cytotoxicity (IC50)
Target Compound Data	GI50 = 2.4 nM (SW480 growth); IC50 = 2.4 µM (SW480 cytotoxicity)
Comparator Or Baseline	No direct head-to-head comparator data available in open literature
Quantified Difference	Not applicable—cross-study comparable data not identified
Conditions	SW480 human colorectal cancer cell line

Why This Matters

The GI50 value of 2.4 nM establishes YW2065 as a highly potent anti-proliferative agent in CRC cells, supporting its use as a reference compound for benchmarking novel Wnt pathway inhibitors in cell viability assays.

Tumor Growth Suppression in SW620 Xenograft Model

YW2065 demonstrates in vivo antitumor efficacy in a SW620 human colorectal cancer xenograft mouse model. Administration of YW2065 at 50 mg/kg (i.p.) resulted in decreased tumor volume and tumor weight compared to vehicle control . Importantly, YW2065 exhibited favorable pharmacokinetic properties without observable toxicity in the treated animals [1]. While many Wnt inhibitors have been discontinued due to on-target toxicity concerns, YW2065's favorable tolerability profile in preclinical models represents a differentiating feature [1].

Xenograft model

Model context

50 mg/kg i.p. reduced tumor volume and weight in SW620 xenograft; favorable PK and tolerability observed

In vivo model-response context; supports tolerability endpoint monitoring in CRC xenograft studies.

Vehicle-controlled; no active comparator; PK/tolerability profile from published study.

Evidence Dimension	In vivo antitumor efficacy
Target Compound Data	50 mg/kg i.p. reduced tumor volume and weight in SW620 xenograft model; favorable PK and no obvious toxicity observed
Comparator Or Baseline	Vehicle control only; no active comparator tested in parallel
Quantified Difference	Not available—active comparator not included
Conditions	SW620 human colorectal cancer xenograft in mice

Why This Matters

In vivo validation with favorable tolerability supports YW2065's utility as a tool compound for preclinical efficacy studies requiring sustained Wnt pathway inhibition without confounding toxicity.

• [1] Yang W, Li Y, Ai Y, et al. Pyrazole-4-Carboxamide (YW2065): A Therapeutic Candidate for Colorectal Cancer via Dual Activities of Wnt/β-Catenin Signaling Inhibition and AMP-Activated Protein Kinase (AMPK) Activation. J Med Chem. 2019;62(24):11151-11164. doi:10.1021/acs.jmedchem.9b01252 View Source

YW2065 Research and Procurement Applications

Colorectal Cancer Dual Wnt/AMPK Pathway Studies

YW2065 is uniquely suited for experiments investigating the functional intersection of Wnt/β-catenin signaling and AMPK-mediated metabolic regulation in colorectal cancer. Its dual mechanism—Axin-1 stabilization (IC50 = 2.3 nM) combined with AMPK activation—cannot be replicated by single-mechanism Wnt inhibitors such as IWR-1, XAV939, or LGK974 [1]. Researchers evaluating AMPK-dependent effects on CRC cell proliferation, survival, or metabolism should select YW2065 rather than alternative Wnt inhibitors lacking this secondary activity [1].

Wnt Inhibitor Benchmarking in HEK293 Reporter Assays

With a Wnt/β-catenin inhibitory IC50 of 2.3 nM in HEK293 cells, YW2065 serves as an appropriate reference compound for benchmarking novel Wnt inhibitors [2]. Its potency surpasses that of its immediate predecessor FX1128 (IC50 = 4.1 nM) by 1.78-fold, establishing it as an improved tool compound for SAR studies and competitive binding assessments in this widely used reporter assay format [2].

Colorectal Cancer Xenograft Studies with Favorable Tolerability

YW2065 is indicated for in vivo studies in CRC xenograft models where Wnt pathway inhibitors have historically demonstrated on-target toxicity. The compound's favorable pharmacokinetic properties and absence of overt toxicity at efficacious doses (50 mg/kg i.p.) in SW620 xenograft models support its use in longer-duration tumor growth studies [1]. Researchers evaluating therapeutic windows for Wnt-targeted therapies may find YW2065 preferable to alternative inhibitors with narrower safety margins.

Application

Selection Property

Validation Focus

CRC Wnt/AMPK pathway intersection studies

Dual-mechanism profile (Axin‑1 stabilization + AMPK activation)

AMPK‑dependent endpoint monitoring; confirm dual activity in target cell model

Wnt inhibitor benchmarking in reporter assays

Reported Wnt/β‑catenin inhibition potency in HEK293 cells

Assay‑specific IC50 verification; relative potency to predecessor FX1128

CRC xenograft tolerability and growth studies

Reported in vivo PK and tolerability endpoint profile

Tolerability endpoint monitoring; confirm absence of confounding toxicity at efficacious exposures

• [1] Yang W, Li Y, Ai Y, et al. Pyrazole-4-Carboxamide (YW2065): A Therapeutic Candidate for Colorectal Cancer via Dual Activities of Wnt/β-Catenin Signaling Inhibition and AMP-Activated Protein Kinase (AMPK) Activation. J Med Chem. 2019;62(24):11151-11164. doi:10.1021/acs.jmedchem.9b01252 View Source
• [2] BindingDB entry BDBM50592565 (YW2065) and BDBM50518788 (FX1128). Wnt3a inhibition IC50 values from HEK293 cell reporter assays. View Source